Cas no 694505-76-5 (4-(N-methyl4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide)

• Product Name: 4-(N-methyl4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide
• CAS No: 694505-76-5
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5420181
• PubChem ID: 1289912
• Update Time: 2025-10-29

4-(N-methyl4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• MLS001124916
• STL222195
• 4-(N,4-dimethylphenylsulfonamido)-N-(pyridin-3-ylmethyl)benzamide
• AKOS000380594
• SMR000666086
• VU0493235-1
• Z30172668
• 4-{methyl[(4-methylphenyl)sulfonyl]amino}-N-(pyridin-3-ylmethyl)benzamide
• 4-[methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-3-ylmethyl)benzamide
• 694505-76-5
• HMS2985A22
• CHEMBL1373128
• F3311-0023
• 4-(N-methyl4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide
• 4-[Methyl[(4-methylphenyl)sulfonyl]amino]-N-(3-pyridinylmethyl)benzamide

• Inchi： 1S/C21H21N3O3S/c1-16-5-11-20(12-6-16)28(26,27)24(2)19-9-7-18(8-10-19)21(25)23-15-17-4-3-13-22-14-17/h3-14H,15H2,1-2H3,(H,23,25)
• InChI Key： AMTULNFDXXNTMV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)C1=CC=C(N(C)S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.58±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(N-methyl4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide

Introduction to 4-(N-methyl-4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide (CAS No. 694505-76-5) and Its Emerging Applications in Chemical Biology

The compound 4-(N-methyl-4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide (CAS No. 694505-76-5) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative combines a sulfonamide moiety with a pyridine substituent, creating a unique structural framework that has garnered attention for its biological activity and synthetic versatility.

Structurally, the compound features a benzamide core substituted with an N-methyl-4-methylbenzenesulfonamido group at the 4-position, further modified by an N-[(pyridin-3-yl)methyl] side chain. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for interactions with biological targets. The sulfonamide group, in particular, is well-known for its role as a pharmacophore in numerous therapeutic agents, contributing to both solubility and binding affinity.

In recent years, the integration of pyridine derivatives into drug candidates has been extensively explored due to their ability to modulate enzyme activity and receptor binding. The presence of the pyridin-3-yl moiety in this compound suggests potential interactions with proteins and enzymes, particularly those involving pyridine-based recognition motifs. This feature has been leveraged in the development of small-molecule inhibitors and probes for studying protein function.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a benzamide backbone with sulfonamide and pyridine functionalities creates a versatile platform that can be further modified to enhance potency, selectivity, and pharmacokinetic properties. Such structural diversity is highly valued in medicinal chemistry, where optimizing multiple parameters is crucial for developing effective therapeutics.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing various biological pathways. For instance, sulfonamides have been widely used as inhibitors of carbonic anhydrase, an enzyme involved in conditions such as glaucoma and altitude sickness. The structural motif present in our compound shares similarities with these known inhibitors, suggesting potential applications in similar therapeutic areas. Furthermore, the pyridine substituent may extend its utility to other enzyme families, such as kinases or proteases, which are key targets in oncology and inflammatory diseases.

The synthetic route to 4-(N-methyl-4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide (CAS No. 694505-76-5) involves multi-step organic transformations that highlight the compound's complexity and synthetic challenge. Key steps include the introduction of the sulfonamide group followed by functionalization at the pyridine ring. Advances in catalytic methods have enabled more efficient synthesis of such intricate molecules, reducing both cost and environmental impact.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to potential biological targets. The sulfonamide group is predicted to form hydrogen bonds with polar residues in protein active sites, while the pyridine moiety may engage in π-stacking interactions or coordinate with metal ions. These insights are critical for rational drug design and optimizing lead compounds.

In vivo studies have begun to explore the pharmacological profile of this derivative. Initial experiments suggest that it exhibits moderate affinity for certain protein targets, making it a promising candidate for further development. The compound's solubility profile also appears favorable for formulation into oral or injectable dosage forms, which is essential for clinical translation.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic amides used in drug discovery. These molecules often exhibit dual functionality, allowing them to interact with multiple biological pathways simultaneously—a strategy that has proven successful in developing combination therapies. As research continues to uncover new therapeutic targets, compounds like 4-(N-methyl-4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide (CAS No. 694505-76-5) will play an increasingly important role in addressing complex diseases.

Future directions may involve exploring analogs of this compound to improve pharmacological properties further. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying derivatives with enhanced efficacy and reduced side effects. Additionally, investigating the compound's interaction with cellular systems could provide insights into its mechanism of action and potential therapeutic applications.

In conclusion,4-(N-methyl-4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzamide (CAS No. 694505-76-5) stands out as a structurally interesting and biologically relevant molecule with significant promise in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for studying protein-protein interactions and developing novel therapeutics against diverse diseases.